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Compound of Interest

Compound Name: Aluminum-26

Cat. No.: B1230959 Get Quote

This technical guide provides an in-depth overview of the nuclear properties of Aluminum-26
(²⁶Al), with a primary focus on its half-life. It is intended for researchers, scientists, and

professionals in drug development who may utilize this long-lived radioisotope as a tracer in

their studies. The document details the decay characteristics of ²⁶Al, presents a summary of its

quantitative properties, and describes the experimental methodologies employed for its

quantification.

Core Properties of Aluminum-26
Aluminum-26 is a radioactive isotope of aluminum that is of significant interest in astrophysics,

geochronology, and biomedical research.[1][2] Its long half-life makes it a valuable tool for

dating meteorites and studying early Solar System events.[3][4] In biomedical sciences, its

application as a tracer is gaining prominence due to advanced detection techniques.[5]

Below is a summary of the key nuclear and physical properties of Aluminum-26 and its

metastable state.
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Property Value Notes

Half-life (t½)
7.17 x 10⁵ years (717,000

years)

This is the most commonly

cited value for the ground

state.[1][2][6][7] Other reported

values include 7.3 x 10⁵ years.

[3][4][8]

Decay Modes
Positron Emission (β⁺) and

Electron Capture (ε)

Both decay pathways lead to

the stable daughter isotope,

Magnesium-26 (²⁶Mg).[1][2][6]

[7]

Decay Energy 4.004 MeV

This is the total energy

released during the decay to

²⁶Mg.[6][9]

Primary Gamma Emission 1.809 MeV

A characteristic gamma-ray is

emitted as the excited ²⁶Mg

nucleus transitions to its

ground state.[1][2][10]

Spin and Parity 5+ For the ground state of ²⁶Al.[9]

Metastable State Aluminum-26m (²⁶ᵐAl)
An isomeric state of Aluminum-

26.[6]

²⁶ᵐAl Half-life 6.34654 ± 0.00076 seconds
Decays via a superallowed

Fermi beta decay.[6]

Decay Pathway of Aluminum-26
Aluminum-26, with 13 protons and 13 neutrons, decays into the stable Magnesium-26

nucleus, which has 12 protons and 14 neutrons.[10] This transformation occurs predominantly

through two mechanisms: positron emission (β⁺ decay) and electron capture. In both

processes, a proton within the aluminum nucleus is converted into a neutron.

The decay process leaves the resulting Magnesium-26 nucleus in an excited state. It

subsequently de-excites to its stable ground state by emitting a highly energetic gamma-ray

photon.[10] This emission is a key signature of ²⁶Al decay.
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Aluminum-26 Nucleus

Magnesium-26 Nucleus

²⁶Al (ground state)
Protons: 13

Neutrons: 13
Half-life: 7.17 x 10⁵ years

²⁶Mg* (excited state)

 β⁺ decay (Positron Emission)
 or Electron Capture (ε) 

²⁶Mg (ground state)
Protons: 12

Neutrons: 14

 Gamma Emission
(1.809 MeV) 
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Decay scheme of Aluminum-26 to Magnesium-26.

Experimental Protocols for Determination
The determination of the half-life of a long-lived isotope like ²⁶Al is not performed by direct

observation of decay over time. Instead, it relies on precise measurements of the decay rate

and the number of radioactive atoms in a sample. Several sophisticated techniques are

employed to quantify ²⁶Al, which are foundational to half-life calculations and tracer studies.

Accelerator Mass Spectrometry (AMS) is an ultra-sensitive technique for measuring long-lived

radionuclides.[5][11] It is significantly more sensitive than decay counting methods, allowing for

the use of much smaller sample sizes and lower tracer doses, which is particularly important in

biological research.[5] The key advantage of AMS in ²⁶Al determination is its ability to separate

the ²⁶Al ions from the stable isobar ²⁶Mg, which would otherwise be an overwhelming

interference.[5]
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Methodology:

Sample Preparation: The sample containing aluminum is chemically processed to produce

aluminum oxide (Al₂O₃) or aluminum phosphate.[11] This material is then pressed into a

target for the ion source.

Ionization: The target is placed in an ion source where it is sputtered to produce a beam of

negative ions. Magnesium does not readily form negative ions, providing the first level of

isobaric suppression.

Acceleration: The ions are accelerated to high energies (MeV range) in a tandem

electrostatic accelerator.[11]

Stripping: Inside the accelerator, the high-energy ions pass through a thin foil or gas, which

strips away multiple electrons, turning them into positive ions. This process breaks apart any

molecular isobars that may have been formed in the ion source.

Mass Spectrometry: The resulting beam of high-energy positive ions is passed through a

series of magnetic and electrostatic analyzers. These analyzers separate the ions based on

their mass-to-charge ratio, effectively isolating the ²⁶Al ions.

Detection: The ²⁶Al ions are counted individually in a nuclear particle detector.[11] The stable

isotopes (e.g., ²⁷Al) are measured as an electrical current in a Faraday cup.

Ratio Calculation: The isotopic ratio (²⁶Al/²⁷Al) is determined by comparing the count rate of

²⁶Al with the measured current of ²⁷Al.[11]

Accelerator Mass Spectrometry (AMS) Workflow for ²⁶Al

Sample Preparation Chemical extraction and conversion to Al₂O₃ Ion Source Sputtering to create negative ions (suppresses ²⁶Mg) Tandem Accelerator Acceleration to MeV energies Stripping Removal of electrons to form positive ions and destroy molecules Mass Analysis Magnetic and electrostatic separation of ²⁶Al³⁺ Detection ²⁶Al: Ion Counter
²⁷Al: Faraday Cup

Isotopic Ratio
(²⁶Al/²⁷Al)
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Generalized workflow for ²⁶Al determination using AMS.
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The decay of ²⁶Al is consistently associated with the emission of a 1.809 MeV gamma-ray.[1][2]

[10] Gamma spectrometry leverages this distinct signature to detect and quantify ²⁶Al. This

technique is particularly prominent in astrophysics, where gamma-ray telescopes observe this

emission from celestial sources to map the distribution of ²⁶Al in the galaxy.[6]

Methodology:

Detection: A high-purity germanium (HPGe) detector or a similar high-resolution gamma-ray

detector is used to measure the gamma radiation emitted from a sample or a region of

space.

Energy Spectrum: The detector measures the energy of each incoming gamma-ray,

producing an energy spectrum.

Peak Identification: The spectrum is analyzed for a characteristic peak at 1.809 MeV. The

presence and intensity of this peak are indicative of the presence and quantity of ²⁶Al.

Quantification: The area under the 1.809 MeV peak is proportional to the activity of the ²⁶Al

in the sample. By calibrating the detector with a source of known activity, the absolute

amount of ²⁶Al can be determined.

For certain applications, particularly in environmental and biological tracer studies, liquid

scintillation counting can be adapted for ²⁶Al determination.[12] A specific method involves

Cerenkov counting, which detects the faint light (Cerenkov radiation) produced when high-

energy charged particles from the decay (in this case, positrons) travel through a dielectric

medium (like water) faster than the speed of light in that medium.

Methodology:

Sample Preparation: The ²⁶Al sample is prepared in an aqueous solution and placed in a vial

suitable for liquid scintillation counting.

Cerenkov Radiation: The high-energy positrons emitted from ²⁶Al decay travel through the

water, generating Cerenkov radiation.

Detection: A low-level liquid scintillation spectrometer is used to detect the photons produced

by this radiation.[12]
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Quantification: The count rate is proportional to the activity of ²⁶Al in the sample. The

technique can achieve detection limits in the range of tens of millibecquerels (mBq) with

extended counting times.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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